1,6-Diaminohexane
1,6-Diaminohexane
Hexamethylenediamine, solution appears as a clear colorless liquid. Burns although some effort is required to ignite. Soluble in water. Corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion. Used to make nylon.
Hexamethylenediamine, solid is a colorless crystalline solid. It is soluble in water. It is corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion.
Hexane-1,6-diamine is a C6 alkane-alpha,omega-diamine. It has a role as a human xenobiotic metabolite. It derives from a hydride of a hexane.
Hexamethylenediamine, solid is a colorless crystalline solid. It is soluble in water. It is corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion.
Hexane-1,6-diamine is a C6 alkane-alpha,omega-diamine. It has a role as a human xenobiotic metabolite. It derives from a hydride of a hexane.
Brand Name:
Vulcanchem
CAS No.:
124-09-4
VCID:
VC0150038
InChI:
InChI=1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2
SMILES:
C(CCCN)CCN
Molecular Formula:
C6H16N2
Molecular Weight:
116.2 g/mol
1,6-Diaminohexane
CAS No.: 124-09-4
Reference Standards
VCID: VC0150038
Molecular Formula: C6H16N2
Molecular Weight: 116.2 g/mol
CAS No. | 124-09-4 |
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Product Name | 1,6-Diaminohexane |
Molecular Formula | C6H16N2 |
Molecular Weight | 116.2 g/mol |
IUPAC Name | hexane-1,6-diamine |
Standard InChI | InChI=1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2 |
Standard InChIKey | NAQMVNRVTILPCV-UHFFFAOYSA-N |
SMILES | C(CCCN)CCN |
Canonical SMILES | C(CCCN)CCN |
Boiling Point | 401 °F at 760 mm Hg (NTP, 1992) 205.0 °C 205 °C 199-205 °C 401°F |
Colorform | COLORLESS LEAFLETS RHOMBIC BIPYRAMIDAL PLATES |
Density | (anhyd.) 0.799 at 140.0° F (70% soln.) 0.933 at 20°C (USCG, 1999) (anhyd) 0.799 at 60 °C (liquid) Relative density (water = 1): 0.93 0.799 at 140°F (70% sol), 0.933 at 20°C |
Flash Point | 178 °F (NTP, 1992) 160 °F OC 85 °C c.c. 178°F |
Melting Point | 108 °F (NTP, 1992) 41.5 °C 42 °C 23-41 °C 108°F |
Physical Description | Hexamethylenediamine, solid is a colorless crystalline solid. It is soluble in water. It is corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion. Hexamethylenediamine, solution appears as a clear colorless liquid. Burns although some effort is required to ignite. Soluble in water. Corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion. Used to make nylon. Liquid; WetSolid, Liquid HYGROSCOPIC PELLETS OR FLAKES WITH CHARACTERISTIC ODOUR. Colorless crystalline solid or clear liquid. |
Description | Hexamethylenediamine, solution appears as a clear colorless liquid. Burns although some effort is required to ignite. Soluble in water. Corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion. Used to make nylon. Hexamethylenediamine, solid is a colorless crystalline solid. It is soluble in water. It is corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion. Hexane-1,6-diamine is a C6 alkane-alpha,omega-diamine. It has a role as a human xenobiotic metabolite. It derives from a hydride of a hexane. |
Related CAS | 2088-79-1 (mono-hydrochloride) 6055-52-3 (di-hydrochloride) |
Shelf Life | VAPORIZES READILY |
Solubility | greater than or equal to 100 mg/mL at 73° F (NTP, 1992) FREELY SOL IN WATER; SLIGHTLY SOL IN ALC, BENZENE SOMEWHAT SOL IN ETHER Water solubility = 2,460,000 mg/l at 4.5 °C Solubility in water: soluble |
Synonyms | 1,6-diaminohexamethylene 1,6-diaminohexane 1,6-diaminohexane dihydrochloride 1,6-diaminohexane dihydrochloride, 1-(11)C-labeled 1,6-diaminohexane dihydrofluoride 1,6-diaminohexane monohydrochloride 1,6-hexamethylenediamine 1,6-hexane diamine 1,6-hexanediamine methanesulfonate 1,6-hexylenediamine hexamethyldiamine hexamethylenediamine hexane-1,6-diamine HMDA cpd |
Vapor Density | 4.01 (NTP, 1992) (Relative to Air) 4.01 (AIR= 1) Relative vapor density (air = 1): 3.8 4.01 |
Vapor Pressure | 1.1 mm Hg at 122 °F ; 3 mm Hg at 140° F (NTP, 1992) 0.12 mmHg Vapor pressure, Pa at 50 °C: 200 1.1 mmHg at 122°F, 3 mmHg at 140°F |
PubChem Compound | 16402 |
Last Modified | Nov 11 2021 |
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